Cas no 113975-30-7 (2-(tert-butyl)-1-methyl-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 2-(tert-butyl)-1-methyl-1H-pyrrolo[2,3-b]pyridine
• CAS No: 113975-30-7
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• MDL: MFCD02083385
• CID: 5156956
• Update Time: 2026-03-04

2-(tert-butyl)-1-methyl-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(tert-butyl)-1-methyl-1H-pyrrolo[2,3-b]pyridine
• 2-tert-butyl-1-methyl-1H-pyrrolo[2,3-b]pyridine
• 2-tert-butyl-1-methylpyrrolo[2,3-b]pyridine

• MDL： MFCD02083385
• Inchi： 1S/C12H16N2/c1-12(2,3)10-8-9-6-5-7-13-11(9)14(10)4/h5-8H,1-4H3
• InChI Key： INRHCCQAZBZFKW-UHFFFAOYSA-N
• SMILES： N1(C)C2C(=CC=CN=2)C=C1C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• XLogP3: 3
• Topological Polar Surface Area: 17.8

Additional information on 2-(tert-butyl)-1-methyl-1H-pyrrolo[2,3-b]pyridine

Introduction to 2-(tert-butyl)-1-methyl-1H-pyrrolo[2,3-b]pyridine (CAS No. 113975-30-7) and Its Emerging Applications in Chemical Biology

2-(tert-butyl)-1-methyl-1H-pyrrolo[2,3-b]pyridine, identified by the chemical abstracts service number 113975-30-7, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This bicyclic amine derivative combines a pyrrole ring fused with a pyridine moiety, both of which are well-documented for their roles in drug discovery and molecular recognition. The presence of a tert-butyl group at the 2-position and a methyl group at the 1-position introduces specific steric and electronic features that make this compound a promising candidate for various biochemical applications.

The compound’s structure is characterized by a rigid bicyclic framework, which contributes to its stability and binding affinity in biological systems. The pyrrole ring, known for its nitrogen-rich environment, can form hydrogen bonds with biological targets, while the pyridine ring offers additional interaction possibilities through its electron-deficient nitrogen. This dual functionality has been exploited in the design of ligands for enzymes, receptors, and other biomolecules. Recent studies have highlighted the potential of 2-(tert-butyl)-1-methyl-1H-pyrrolo[2,3-b]pyridine as a scaffold for developing novel therapeutic agents.

In the realm of drug discovery, the compound’s ability to modulate biological pathways has been explored through both computational modeling and experimental validation. Its tert-butyl substituent enhances lipophilicity, making it more suitable for membrane interactions, while the methyl group contributes to metabolic stability. These features are particularly valuable in designing small-molecule inhibitors that require prolonged bioavailability. For instance, researchers have investigated its interactions with voltage-gated ion channels, where its structural motifs mimic natural ligands and disrupt normal channel function in pathological conditions.

Recent advancements in medicinal chemistry have leveraged 2-(tert-butyl)-1-methyl-1H-pyrrolo[2,3-b]pyridine as a building block for more complex derivatives. By modifying other positions on the core structure, scientists have generated libraries of analogs with tailored pharmacological profiles. These derivatives have shown promise in preclinical studies as candidates for treating neurological disorders, cancer, and inflammatory diseases. The compound’s versatility stems from its ability to undergo further functionalization while retaining key pharmacophoric elements that ensure target specificity.

The synthesis of 2-(tert-butyl)-1-methyl-1H-pyrrolo[2,3-b]pyridine has also been optimized to improve yield and scalability. Modern synthetic routes employ transition-metal catalysis and palladium-based cross-coupling reactions to construct the fused ring system efficiently. These methods not only enhance production feasibility but also allow for rapid diversification of the compound’s chemical space. Such synthetic strategies are critical for high-throughput screening programs aimed at identifying lead compounds with desired biological activity.

From a computational chemistry perspective, virtual screening techniques have been employed to identify potential binding pockets for 2-(tert-butyl)-1-methyl-1H-pyrrolo[2,3-b]pyridine on biological targets. Molecular docking simulations have revealed that this compound can interact with proteins involved in signal transduction and metabolic pathways. These insights have guided experimental efforts to validate computationally predicted interactions and refine lead optimization strategies. The integration of computational tools with experimental data has accelerated the discovery process significantly.

The pharmacokinetic properties of 2-(tert-butyl)-1-methyl-1H-pyrrolo[2,3-b]pyridine have also been scrutinized to ensure its suitability for therapeutic applications. In vitro studies indicate moderate solubility in aqueous buffers but good permeability across cell membranes due to its lipophilic nature. Additionally, preliminary toxicology assessments suggest low toxicity at relevant concentrations, making it a safe candidate for further development. These findings are crucial for advancing the compound into clinical trials where safety remains a top priority.

Future directions in research on 2-(tert-butyl)-1-methyl-1H-pyrrolo[2,3-b]pyridine include exploring its role in modulating epigenetic mechanisms. The compound’s structural features align well with known epigenetic drug targets such as histone deacetylases (HDACs) and bromodomain-containing proteins (BDPs). By inhibiting or activating these enzymes, derivatives of this scaffold could potentially reverse aberrant epigenetic patterns associated with various diseases. Such applications would expand beyond traditional small-molecule drug design into areas requiring targeted epigenetic intervention.

Another emerging area involves using 2-(tert-butyl)-1-methyl-1H-pyrrolo[2,3-b]pyridine as a tool compound in chemical biology assays. Its well-defined structure allows researchers to probe protein-protein interactions or enzyme mechanisms through fluorescence-based assays or covalent labeling techniques. By tagging this compound with probes or reporters, scientists can gain insights into dynamic cellular processes without altering native protein function significantly. This approach has been instrumental in deciphering complex signaling networks and identifying novel therapeutic targets.

The versatility of 2-(tert-butyl)-1-methyl-1H-pyrrolo[2,3-b]pyridine extends to material science applications as well. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand for catalytic systems or as a component in metal-organic frameworks (MOFs). These materials exhibit unique properties such as selective gas adsorption or luminescence characteristics that could be exploited in industrial processes or sensing technologies. Thus far, preliminary results suggest that this compound can enhance catalytic efficiency when incorporated into designed molecular architectures.

In conclusion,2-(tert-butyl)-1-methyl-1H-pyrrolo[2,3-b]pyridine (CAS No. 113975-30-7) represents a multifaceted compound with broad applications across chemical biology and material science domains. Its structural features enable diverse functionalization strategies while maintaining key pharmacophoric elements necessary for biological activity. Ongoing research continues to uncover new potential uses for this scaffold-based molecule, underscoring its significance as an investigative tool and therapeutic lead candidate moving forward.